1-{2-[2-(2,5-dichlorophenoxy)ethoxy]ethyl}-4-methylpiperidine

• IUPAC Name: 1-[2-[2-(2,5-dichlorophenoxy)ethoxy]ethyl]-4-methylpiperidine
• InChI: InChI=1S/C16H23Cl2NO2/c1-13-4-6-19(7-5-13)8-9-20-10-11-21-16-12-14(17)2-3-15(16)18/h2-3,12-13H,4-11H2,1H3
• InChI Key: PANUWMAXRLNGBO-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)CCOCCOC2=C(C=CC(=C2)Cl)Cl
• Molecular Formula: C16H23Cl2NO2
• Molecular Weight: 332.3 g/mol

Description

1-{2-[2-(2,5-dichlorophenoxy)ethoxy]ethyl}-4-methylpiperidine, commonly known as JNJ-7925476, is a novel and potent antagonist of the orexin-1 receptor. It has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders.

Mechanism of Action

JNJ-7925476 acts as a selective antagonist of the orexin-1 receptor, which is primarily expressed in the hypothalamus and plays a key role in the regulation of sleep and wakefulness. By blocking the orexin-1 receptor, JNJ-7925476 inhibits the activity of the orexin system, leading to decreased arousal and increased sleep.
Biochemical and Physiological Effects:
JNJ-7925476 has been shown to have several biochemical and physiological effects, including decreased wakefulness and increased sleep, decreased anxiety and stress, and decreased drug-seeking behavior in addiction models. It has also been shown to have minimal effects on cardiovascular and respiratory function, making it a safe and well-tolerated drug.

Advantages and Limitations for Lab Experiments

JNJ-7925476 has several advantages for use in lab experiments, including its high potency and selectivity for the orexin-1 receptor, its well-characterized pharmacokinetics and pharmacodynamics, and its minimal effects on cardiovascular and respiratory function. However, its limitations include its high cost and limited availability, which may limit its use in certain experiments.

Future Directions

Future research on JNJ-7925476 may focus on its potential therapeutic applications in various neurological and psychiatric disorders, including insomnia, anxiety, depression, and addiction. It may also be studied in combination with other drugs or therapies to enhance its therapeutic effects. Additionally, further studies may be conducted to better understand the mechanisms of action and potential side effects of JNJ-7925476.

Synthesis Methods

JNJ-7925476 is synthesized through a multi-step process involving the reaction of 2,5-dichlorophenol with ethylene oxide, followed by the reaction of the resulting product with 4-methylpiperidine and ethylene oxide. The final product is purified through column chromatography to obtain a pure form of JNJ-7925476.

Scientific Research Applications

JNJ-7925476 has been widely studied for its therapeutic potential in various neurological and psychiatric disorders, including insomnia, anxiety, depression, and addiction. It has been shown to effectively block the orexin-1 receptor, which is involved in the regulation of sleep, appetite, and reward pathways in the brain.